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molecular formula C7H9NO B2644390 (S)-1-(3-Pyridyl)ethanol CAS No. 5096-11-7

(S)-1-(3-Pyridyl)ethanol

Cat. No. B2644390
CAS RN: 5096-11-7
M. Wt: 123.155
InChI Key: QMDUEBURHKSKDG-LURJTMIESA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08962852B2

Procedure details

Tris(triphenylphosphine)ruthenium(II) chloride (3.8 mg, 4 μmol, 1 mol %) and a chiral ligand (M=Ru, R=t-Bu, Ar=C6H5—, 2.6 μmol, 0.65 mol %) were dissolved in tetrahydrofuran (3 mL) under nitrogen atmosphere, and then heated and stirred for 2 h at 65° C. After the mixture was cooled to room temperature, 3-acetylpyridine (0.4 mmol), tetrahydrofuran (2 mL) and a solution of potassium ethoxide in ethanol (0.1 mL, 0.2M) were added thereto. Thereafter, the reaction system was placed in an autoclave, and stirred for 6 h under H2 (50 atm) at 25° C. The solvent was removed under reduced pressure, and the resultants were separated by column chromatography (silica gel column; eluent:ethyl acetate/petroleum ether=1/1). Accordingly, pure 3-(1-hydroxyethyl)pyridine was obtained and the ee value (ee=93%) was measured by GC analysis.
Name
3-acetylpyridine
Quantity
0.4 mmol
Type
reactant
Reaction Step One
Name
potassium ethoxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
ethanol
Quantity
0.1 mL
Type
solvent
Reaction Step One
Name
tetrahydrofuran
Quantity
2 mL
Type
solvent
Reaction Step One
Name
tetrahydrofuran
Quantity
3 mL
Type
solvent
Reaction Step Two
Name
Tris(triphenylphosphine)ruthenium(II) chloride
Quantity
3.8 mg
Type
catalyst
Reaction Step Two
Name
3-(1-hydroxyethyl)pyridine

Identifiers

REACTION_CXSMILES
[C:1]([C:4]1[CH:5]=[N:6][CH:7]=[CH:8][CH:9]=1)(=[O:3])[CH3:2].[O-]CC.[K+]>O1CCCC1.C(O)C.C1C=CC(P(C2C=CC=CC=2)C2C=CC=CC=2)=CC=1.C1C=CC(P(C2C=CC=CC=2)C2C=CC=CC=2)=CC=1.C1C=CC(P(C2C=CC=CC=2)C2C=CC=CC=2)=CC=1.[Cl-].[Cl-].[Ru+2]>[OH:3][CH:1]([C:4]1[CH:5]=[N:6][CH:7]=[CH:8][CH:9]=1)[CH3:2] |f:1.2,5.6.7.8.9.10|

Inputs

Step One
Name
3-acetylpyridine
Quantity
0.4 mmol
Type
reactant
Smiles
C(C)(=O)C=1C=NC=CC1
Name
potassium ethoxide
Quantity
0 (± 1) mol
Type
reactant
Smiles
[O-]CC.[K+]
Name
ethanol
Quantity
0.1 mL
Type
solvent
Smiles
C(C)O
Name
tetrahydrofuran
Quantity
2 mL
Type
solvent
Smiles
O1CCCC1
Step Two
Name
tetrahydrofuran
Quantity
3 mL
Type
solvent
Smiles
O1CCCC1
Name
Tris(triphenylphosphine)ruthenium(II) chloride
Quantity
3.8 mg
Type
catalyst
Smiles
C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC=CC=C3.C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC=CC=C3.C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC=CC=C3.[Cl-].[Cl-].[Ru+2]

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
65 °C
Stirring
Type
CUSTOM
Details
stirred for 2 h at 65° C
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
heated
TEMPERATURE
Type
TEMPERATURE
Details
After the mixture was cooled to room temperature
STIRRING
Type
STIRRING
Details
stirred for 6 h under H2 (50 atm) at 25° C
Duration
6 h
CUSTOM
Type
CUSTOM
Details
The solvent was removed under reduced pressure
CUSTOM
Type
CUSTOM
Details
the resultants were separated by column chromatography (silica gel column; eluent:ethyl acetate/petroleum ether=1/1)

Outcomes

Product
Details
Reaction Time
 2 h
Name
3-(1-hydroxyethyl)pyridine
Type
product
Smiles
OC(C)C=1C=NC=CC1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US08962852B2

Procedure details

Tris(triphenylphosphine)ruthenium(II) chloride (3.8 mg, 4 μmol, 1 mol %) and a chiral ligand (M=Ru, R=t-Bu, Ar=C6H5—, 2.6 μmol, 0.65 mol %) were dissolved in tetrahydrofuran (3 mL) under nitrogen atmosphere, and then heated and stirred for 2 h at 65° C. After the mixture was cooled to room temperature, 3-acetylpyridine (0.4 mmol), tetrahydrofuran (2 mL) and a solution of potassium ethoxide in ethanol (0.1 mL, 0.2M) were added thereto. Thereafter, the reaction system was placed in an autoclave, and stirred for 6 h under H2 (50 atm) at 25° C. The solvent was removed under reduced pressure, and the resultants were separated by column chromatography (silica gel column; eluent:ethyl acetate/petroleum ether=1/1). Accordingly, pure 3-(1-hydroxyethyl)pyridine was obtained and the ee value (ee=93%) was measured by GC analysis.
Name
3-acetylpyridine
Quantity
0.4 mmol
Type
reactant
Reaction Step One
Name
potassium ethoxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
ethanol
Quantity
0.1 mL
Type
solvent
Reaction Step One
Name
tetrahydrofuran
Quantity
2 mL
Type
solvent
Reaction Step One
Name
tetrahydrofuran
Quantity
3 mL
Type
solvent
Reaction Step Two
Name
Tris(triphenylphosphine)ruthenium(II) chloride
Quantity
3.8 mg
Type
catalyst
Reaction Step Two
Name
3-(1-hydroxyethyl)pyridine

Identifiers

REACTION_CXSMILES
[C:1]([C:4]1[CH:5]=[N:6][CH:7]=[CH:8][CH:9]=1)(=[O:3])[CH3:2].[O-]CC.[K+]>O1CCCC1.C(O)C.C1C=CC(P(C2C=CC=CC=2)C2C=CC=CC=2)=CC=1.C1C=CC(P(C2C=CC=CC=2)C2C=CC=CC=2)=CC=1.C1C=CC(P(C2C=CC=CC=2)C2C=CC=CC=2)=CC=1.[Cl-].[Cl-].[Ru+2]>[OH:3][CH:1]([C:4]1[CH:5]=[N:6][CH:7]=[CH:8][CH:9]=1)[CH3:2] |f:1.2,5.6.7.8.9.10|

Inputs

Step One
Name
3-acetylpyridine
Quantity
0.4 mmol
Type
reactant
Smiles
C(C)(=O)C=1C=NC=CC1
Name
potassium ethoxide
Quantity
0 (± 1) mol
Type
reactant
Smiles
[O-]CC.[K+]
Name
ethanol
Quantity
0.1 mL
Type
solvent
Smiles
C(C)O
Name
tetrahydrofuran
Quantity
2 mL
Type
solvent
Smiles
O1CCCC1
Step Two
Name
tetrahydrofuran
Quantity
3 mL
Type
solvent
Smiles
O1CCCC1
Name
Tris(triphenylphosphine)ruthenium(II) chloride
Quantity
3.8 mg
Type
catalyst
Smiles
C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC=CC=C3.C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC=CC=C3.C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC=CC=C3.[Cl-].[Cl-].[Ru+2]

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
65 °C
Stirring
Type
CUSTOM
Details
stirred for 2 h at 65° C
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
heated
TEMPERATURE
Type
TEMPERATURE
Details
After the mixture was cooled to room temperature
STIRRING
Type
STIRRING
Details
stirred for 6 h under H2 (50 atm) at 25° C
Duration
6 h
CUSTOM
Type
CUSTOM
Details
The solvent was removed under reduced pressure
CUSTOM
Type
CUSTOM
Details
the resultants were separated by column chromatography (silica gel column; eluent:ethyl acetate/petroleum ether=1/1)

Outcomes

Product
Details
Reaction Time
 2 h
Name
3-(1-hydroxyethyl)pyridine
Type
product
Smiles
OC(C)C=1C=NC=CC1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US08962852B2

Procedure details

Tris(triphenylphosphine)ruthenium(II) chloride (3.8 mg, 4 μmol, 1 mol %) and a chiral ligand (M=Ru, R=t-Bu, Ar=C6H5—, 2.6 μmol, 0.65 mol %) were dissolved in tetrahydrofuran (3 mL) under nitrogen atmosphere, and then heated and stirred for 2 h at 65° C. After the mixture was cooled to room temperature, 3-acetylpyridine (0.4 mmol), tetrahydrofuran (2 mL) and a solution of potassium ethoxide in ethanol (0.1 mL, 0.2M) were added thereto. Thereafter, the reaction system was placed in an autoclave, and stirred for 6 h under H2 (50 atm) at 25° C. The solvent was removed under reduced pressure, and the resultants were separated by column chromatography (silica gel column; eluent:ethyl acetate/petroleum ether=1/1). Accordingly, pure 3-(1-hydroxyethyl)pyridine was obtained and the ee value (ee=93%) was measured by GC analysis.
Name
3-acetylpyridine
Quantity
0.4 mmol
Type
reactant
Reaction Step One
Name
potassium ethoxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
ethanol
Quantity
0.1 mL
Type
solvent
Reaction Step One
Name
tetrahydrofuran
Quantity
2 mL
Type
solvent
Reaction Step One
Name
tetrahydrofuran
Quantity
3 mL
Type
solvent
Reaction Step Two
Name
Tris(triphenylphosphine)ruthenium(II) chloride
Quantity
3.8 mg
Type
catalyst
Reaction Step Two
Name
3-(1-hydroxyethyl)pyridine

Identifiers

REACTION_CXSMILES
[C:1]([C:4]1[CH:5]=[N:6][CH:7]=[CH:8][CH:9]=1)(=[O:3])[CH3:2].[O-]CC.[K+]>O1CCCC1.C(O)C.C1C=CC(P(C2C=CC=CC=2)C2C=CC=CC=2)=CC=1.C1C=CC(P(C2C=CC=CC=2)C2C=CC=CC=2)=CC=1.C1C=CC(P(C2C=CC=CC=2)C2C=CC=CC=2)=CC=1.[Cl-].[Cl-].[Ru+2]>[OH:3][CH:1]([C:4]1[CH:5]=[N:6][CH:7]=[CH:8][CH:9]=1)[CH3:2] |f:1.2,5.6.7.8.9.10|

Inputs

Step One
Name
3-acetylpyridine
Quantity
0.4 mmol
Type
reactant
Smiles
C(C)(=O)C=1C=NC=CC1
Name
potassium ethoxide
Quantity
0 (± 1) mol
Type
reactant
Smiles
[O-]CC.[K+]
Name
ethanol
Quantity
0.1 mL
Type
solvent
Smiles
C(C)O
Name
tetrahydrofuran
Quantity
2 mL
Type
solvent
Smiles
O1CCCC1
Step Two
Name
tetrahydrofuran
Quantity
3 mL
Type
solvent
Smiles
O1CCCC1
Name
Tris(triphenylphosphine)ruthenium(II) chloride
Quantity
3.8 mg
Type
catalyst
Smiles
C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC=CC=C3.C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC=CC=C3.C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC=CC=C3.[Cl-].[Cl-].[Ru+2]

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
65 °C
Stirring
Type
CUSTOM
Details
stirred for 2 h at 65° C
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
heated
TEMPERATURE
Type
TEMPERATURE
Details
After the mixture was cooled to room temperature
STIRRING
Type
STIRRING
Details
stirred for 6 h under H2 (50 atm) at 25° C
Duration
6 h
CUSTOM
Type
CUSTOM
Details
The solvent was removed under reduced pressure
CUSTOM
Type
CUSTOM
Details
the resultants were separated by column chromatography (silica gel column; eluent:ethyl acetate/petroleum ether=1/1)

Outcomes

Product
Details
Reaction Time
 2 h
Name
3-(1-hydroxyethyl)pyridine
Type
product
Smiles
OC(C)C=1C=NC=CC1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.